Cas no 2763750-63-4 (Methyl 3-formyl-1,2-thiazole-5-carboxylate)

• Product Name: Methyl 3-formyl-1,2-thiazole-5-carboxylate
• CAS No: 2763750-63-4
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 5464913
• PubChem ID: 165990224
• Update Time: 2025-06-11

Methyl 3-formyl-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-formyl-1,2-thiazole-5-carboxylate
• Z5159570688
• Methyl 3-formyl-5-isothiazolecarboxylate
• Methyl 3-formyl-1,2-thiazole-5-carboxylate

• Inchi： 1S/C6H5NO3S/c1-10-6(9)5-2-4(3-8)7-11-5/h2-3H,1H3
• InChI Key： SWMGEQQJFCGJII-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(C=O)=N1

Computed Properties

• Exact Mass: 170.99901420 g/mol
• Monoisotopic Mass: 170.99901420 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.5
• Molecular Weight: 171.18

Additional information on Methyl 3-formyl-1,2-thiazole-5-carboxylate

Methyl 3-formyl-1,2-thiazole-5-carboxylate: A Comprehensive Overview

Methyl 3-formyl-1,2-thiazole-5-carboxylate (CAS No. 2763750-63-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of thiazoles, which are known for their biological activity and structural diversity.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The presence of the formyl group at the 3-position and the carboxylate group at the 5-position imparts specific chemical properties to this molecule, making it a valuable intermediate in the synthesis of more complex compounds. The methyl ester functionality further enhances its reactivity and solubility, making it an attractive candidate for various chemical transformations.

Recent research has highlighted the potential of Methyl 3-formyl-1,2-thiazole-5-carboxylate in the development of novel pharmaceuticals. Studies have shown that thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The formyl group can be readily converted into other functional groups through various chemical reactions, such as reduction to an alcohol or condensation with amines to form imines. These transformations can lead to the synthesis of compounds with enhanced biological activity and improved pharmacokinetic properties.

In the context of materials science, Methyl 3-formyl-1,2-thiazole-5-carboxylate has been explored as a building block for the synthesis of functional polymers and supramolecular assemblies. The presence of the formyl group allows for the formation of hydrogen bonds and other non-covalent interactions, which can be exploited to design materials with specific properties, such as self-healing or stimuli-responsive behavior. Additionally, the thiazole ring can serve as a scaffold for the attachment of other functional groups, enabling the creation of multifunctional materials with tailored properties.

From a synthetic chemistry perspective, Methyl 3-formyl-1,2-thiazole-5-carboxylate is an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable starting material for a variety of chemical reactions. For example, it can be used in coupling reactions to form carbon-carbon bonds or in cycloaddition reactions to create cyclic structures. The ability to manipulate its functional groups through selective chemical transformations opens up numerous possibilities for the synthesis of novel compounds with diverse applications.

One notable application of Methyl 3-formyl-1,2-thiazole-5-carboxylate is in the development of new therapeutic agents. Research has shown that thiazole derivatives can target specific biological pathways and modulate cellular processes involved in disease progression. For instance, some thiazole-based compounds have been found to inhibit enzymes involved in cancer cell proliferation or to disrupt microbial cell walls. The formyl group can be modified to enhance these biological activities or to improve drug delivery properties.

In conclusion, Methyl 3-formyl-1,2-thiazole-5-carboxylate (CAS No. 2763750-63-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and biological assays continue to advance, it is likely that this compound will play an increasingly important role in the discovery and design of novel materials and pharmaceuticals.